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Compound of Interest

Compound Name: Tetraethylammonium bicarbonate

Cat. No.: B1610092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tetraethylammonium bicarbonate (TEAB) is a quaternary ammonium salt with a multifaceted

role in modern chemical and biochemical research. Its utility as a phase-transfer catalyst, a

precipitating agent in catalyst synthesis, and a critical reagent in proteomics sample

preparation underscores its importance in diverse scientific fields. This document provides an

in-depth overview of the core properties of tetraethylammonium bicarbonate, detailed

experimental protocols for its key applications, and visual representations of associated

workflows and mechanisms.

Core Properties and Data
Tetraethylammonium bicarbonate is a white solid readily soluble in polar solvents. Its

chemical and physical properties are summarized below.
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Property Value Reference

Molecular Weight 191.27 g/mol [1]

Molecular Formula C₉H₂₁NO₃ [1]

CAS Number 17351-61-0 [1]

Synonyms
Tetraethylammonium hydrogen

carbonate
[1]

Appearance White solid

Solubility Soluble in water

SMILES
CC--INVALID-LINK--

(CC)CC.OC([O-])=O
[1]

InChI

1S/C8H20N.CH2O3/c1-5-9(6-

2,7-3)8-4;2-1(3)4/h5-8H2,1-

4H3;(H2,2,3,4)/q+1;/p-1

[1]

Synthesis
A general method for the synthesis of tetraethylammonium bicarbonate involves the reaction

of tetraethylammonium hydroxide with carbon dioxide.

General Synthesis Protocol
A solution of tetraethylammonium hydroxide in a suitable solvent (e.g., water or methanol) is

prepared in a reaction vessel.

Carbon dioxide gas is bubbled through the solution with stirring.

The reaction is monitored, typically by measuring the pH of the solution. The introduction of

carbon dioxide is continued until the pH approaches a neutral or slightly basic value,

indicating the formation of the bicarbonate salt.

The resulting solution of tetraethylammonium bicarbonate can be used directly or the

solvent can be removed under reduced pressure to isolate the solid product.
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Key Applications and Experimental Protocols
Tetraethylammonium bicarbonate has found significant applications in organic synthesis,

materials science, and proteomics.

Phase-Transfer Catalysis in [¹⁸F]Radiofluorination
Tetraethylammonium bicarbonate serves as an efficient phase-transfer catalyst for the

introduction of the [¹⁸F]fluoride ion into organic molecules, a crucial step in the synthesis of

radiotracers for Positron Emission Tomography (PET).[2][3][4] It offers an alternative to the

traditional Kryptofix K222/K₂CO₃ system and can help prevent blockages in microreactors.[1][3]

This protocol is adapted from a non-anhydrous method for nucleophilic ¹⁸F-fluorination.[2]

[¹⁸F]Fluoride Trapping: An aqueous solution of [¹⁸F]fluoride is passed through an anion-

exchange cartridge (e.g., QMA or MP-1) to trap the [¹⁸F]F⁻.

Elution: The [¹⁸F]F⁻ is eluted from the cartridge with a solution of tetraethylammonium
bicarbonate in a mixture of an organic solvent (e.g., acetonitrile) and water.

Reaction: The eluate containing the [¹⁸F]F⁻-TEAB complex is added to a solution of the

precursor molecule (e.g., a tosylate- or nitro-substituted precursor) in an aprotic solvent.

Heating: The reaction mixture is heated to promote the nucleophilic aromatic or aliphatic

substitution.

Purification: The crude reaction mixture is purified using techniques such as solid-phase

extraction (SPE) or high-performance liquid chromatography (HPLC) to isolate the final [¹⁸F]-

labeled product.
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Figure 1: Role of TEAB in Phase-Transfer Catalysis for [¹⁸F]Radiofluorination
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Figure 2: Workflow for Cu/ZnO Catalyst Synthesis using TEAB

Catalyst Synthesis Steps

Final Product

Prepare Cu²⁺/Zn²⁺
Nitrate Solution

Co-precipitation

Prepare TEAB Solution

Aging

Washing

Drying & Calcination

Reduction

Active Cu/ZnO Catalyst

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 3: TMT-based Quantitative Proteomics Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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